2-Benzylamino-2-methylthio-1,1-ethylenedicarbonitrile

• Molecular Formula: C12H13N3S
• Molecular Weight: 231.32 g/mol
• IUPAC Name: 2-[(benzylamino)-methylsulfanylmethyl]propanedinitrile
• InChI: InChI=1S/C12H13N3S/c1-16-12(11(7-13)8-14)15-9-10-5-3-2-4-6-10/h2-6,11-12,15H,9H2,1H3
• InChI Key: UISLKNJPOQJTFB-UHFFFAOYSA-N
• Canonical SMILES: CSC(C(C#N)C#N)NCC1=CC=CC=C1

Description

2-Benzylamino-2-methylthio-1,1-ethylenedicarbonitrile is a useful research compound. Its molecular formula is C12H13N3S and its molecular weight is 231.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of malononitrile (1.21 g, 18.3 mmol) in DMF (40 ml) was added under ice-cooling sodium hydride (0.77 g, 19.2 mmol). After stirring for one hour, benzyl isothiocyanate (2.73 g, 18.3 mmol) was added dropwise. After stirring under ice-cooling for 1.5 hours, methyl iodide (2.60 g, 18.3 mmol) was added dropwise. After stirring at room temperature for 15 hours, water (400 ml) was added to the reaction mixture, which was then extracted with ethyl acetate (100 ml×2). The organic layer was washed with a saturated aqueous solution of sodium chloride, dried over sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography to give the title compound as a yellow oily substance (2.94 g) from the fraction from hexane-ethyl acetate (2/1). Yield=70%.